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Compound of Interest

Compound Name: 1,3-Difluoro-2-iodopropane

Cat. No.: B8216339

Get Quote

Executive Summary & Chemical Assessment
1,3-Difluoro-2-iodopropane (CAS: 154874-11-0) presents a dual-hazard profile characteristic

of mixed-halogenated alkyls. It combines the volatility and lipophilicity of short-chain

fluoroalkanes with the reactivity of alkyl iodides. Proper disposal is not merely a regulatory

checkbox; it is a critical safety operation to prevent the formation of hydrofluoric acid (HF) and

hydroiodic acid (HI) in uncontrolled environments, and to mitigate the alkylating potential of the

compound.

This guide defines the closed-loop disposal protocol, ensuring that from the moment of

generation to final thermal destruction, the compound is contained, segregated, and

neutralized effectively.
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Parameter Data / Classification Relevance to Disposal

CAS Number 154874-11-0
Unique Identifier for Waste

Manifests

Waste Class Halogenated Organic Solvent
MUST be segregated from

non-halogenated solvents.

Chemical Structure
Generates HF and HI upon

combustion.

Reactivity Alkylating Agent
Potential carcinogen/mutagen;

requires minimizing exposure.

Flash Point
< 23°C (Est.[1] based on

analogs)

Treat as Flammable Liquid

(Class 3).

Incompatibilities
Strong Oxidizers, Strong

Bases

Risk of exothermic reaction or

polymerization in waste drums.

Pre-Disposal Safety & Segregation
Core Directive: Never dispose of 1,3-Difluoro-2-iodopropane down the drain. It is strictly

prohibited to release halogenated organics into municipal water systems due to persistence

and toxicity.

Personal Protective Equipment (PPE) Matrix
Before handling waste containers, verify the following PPE is active:

Hand Protection: Double-gloving recommended. Inner layer: Nitrile (4 mil); Outer layer: Silver

Shield/4H (Laminate) if handling pure substance, or Nitrile (8 mil) for dilute waste. Rationale:

Alkyl iodides can penetrate standard nitrile over time.

Respiratory: Work strictly within a certified chemical fume hood.

Eye Protection: Chemical splash goggles (ANSI Z87.1).
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The most common failure mode in laboratory waste management is improper segregation. 1,3-
Difluoro-2-iodopropane must be classified as Halogenated Waste.

DO MIX WITH: Methylene chloride, Chloroform, Bromoethane, other compatible

halogenated solvents.

DO NOT MIX WITH:

Non-halogenated solvents (Acetone, Methanol, Ethanol) – Unless the entire container is

labeled Halogenated (costly).

Acids/Bases – Risk of hydrolysis releasing HF/HI.

Oxidizers – Risk of explosion.[2]

Figure 1: Waste Segregation Decision Tree

Figure 1: Decision logic for segregating 1,3-Difluoro-2-iodopropane waste streams.
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Operational Disposal Procedures
Follow this protocol for the daily management of waste containing 1,3-Difluoro-2-
iodopropane.

Step 1: Container Selection & Labeling[3]
Select Container: Use High-Density Polyethylene (HDPE) or glass containers. Avoid metal

containers if the waste is potentially acidic (hydrolysis risk).[3]

Labeling: Apply a hazardous waste label before adding the first drop.[4]

Primary Constituent: "Halogenated Solvent Waste"[4][3]

Specific Components: List "1,3-Difluoro-2-iodopropane" explicitly.

Hazard Checkboxes: Check "Flammable" and "Toxic".

Step 2: Transfer Protocol
Place the waste container inside a secondary containment tray within the fume hood.

Use a funnel with a lid or a safety waste funnel to minimize evaporation.

Pour the 1,3-Difluoro-2-iodopropane mixture slowly.

Close the lid immediately after transfer. Do not leave funnels open.

Step 3: Satellite Accumulation Area (SAA) Management
Store the container in the designated SAA within the lab.

Ensure the container is kept away from heat sources and direct sunlight (iodides can

degrade in light, increasing internal pressure).

Weekly Inspection: Check for bulging (pressure buildup) or signs of cap degradation.
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Once the waste leaves your laboratory, it enters a regulated destruction pathway.

Understanding this helps justify the segregation strictness.

The Incineration Process
1,3-Difluoro-2-iodopropane cannot be recycled or fuel-blended due to its halogen content. It

undergoes High-Temperature Incineration (Rotary Kiln) at >1000°C.

Thermal Oxidation: The C-F and C-I bonds are broken.

Acid Gas Generation: Fluorine converts to HF; Iodine converts to HI or

.

Scrubbing: The exhaust gas passes through a caustic scrubber (Sodium Hydroxide).

Result: Neutral salts (NaF, NaI) are captured, preventing toxic emission into the atmosphere.

Figure 2: Cradle-to-Grave Disposal Workflow

Figure 2: The destruction pathway for fluorinated/iodinated waste.
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Emergency Response (Spills)
In the event of a spill during disposal transfer:

Evacuate: Clear the immediate area.

Assess: If < 100 mL and contained in a hood, proceed to clean. If > 100 mL or outside hood,

call EHS/Emergency Response.

PPE Upgrade: Wear 8-mil Nitrile gloves (double) and a respirator if outside a hood (only if fit-

tested).
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Absorb: Use a Universal Absorbent (vermiculite or polypropylene pads). Do not use clay-

based absorbents if HF generation is suspected, though unlikely here.

Decontaminate: Wash the surface with a dilute soap solution.

Disposal of Debris: Place all absorbent materials and gloves into a bag, seal it, label as

"Hazardous Waste: 1,3-Difluoro-2-iodopropane Debris," and place in the solid hazardous

waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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